2-(2-(Dimethylamino)ethyl)-6,7-dimethyl-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
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Description
2-(2-(Dimethylamino)ethyl)-6,7-dimethyl-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C23H24N2O3 and its molecular weight is 376.456. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Derivative Formation
Synthesis Approaches
The compound has been synthesized through a process involving methyl o-hydroxybenzoylpyruvate, N,N-dimethylethylenediamine, and aromatic aldehydes, leading to a range of derivatives. This synthesis route enables the creation of 1-aryl-2-[2-(dimethylamino)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones, highlighting a versatile method for generating a wide array of derivatives for further research and potential applications (R. Vydzhak & S. Y. Panchishyn, 2010).
Potential Applications and Characteristics
Material Science and Electronics
Research into related compounds shows potential applications in material science, particularly in creating novel photoluminescent materials and electronic devices. For instance, derivatives of similar compounds have been explored for their aggregation-induced emission characteristics, offering insights into designing materials with stimulus-responsive fluorescent properties (Y. Lei et al., 2016). Such materials could be crucial for developing new optical and electronic devices, including sensors and displays.
Catalytic and Biological Activity
The compound's structural motifs suggest potential catalytic activities and biological interactions. While the specific research on this compound does not directly address these aspects, related structures have been investigated for their cytotoxic activities and interactions with biological molecules. For example, derivatives have shown potent cytotoxic effects against cancer cell lines, indicating potential pathways for exploring anticancer applications (L. Deady et al., 2003).
Molecular Modeling and Analysis
Computational Studies
The compound and its derivatives have been subjects of computational studies to understand their electronic and structural properties better. Such studies provide valuable insights into the molecular behavior, stability, and reactivity of these compounds, which can guide further synthetic and application-oriented research. For example, a related pyrrole containing chalcone was characterized by spectroscopic techniques and theoretical findings, offering a deeper understanding of its potential as a material for non-linear optical applications (R. N. Singh, Poonam Rawat, & S. Sahu, 2014).
Properties
IUPAC Name |
2-[2-(dimethylamino)ethyl]-6,7-dimethyl-1-phenyl-1H-chromeno[2,3-c]pyrrole-3,9-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N2O3/c1-14-12-17-18(13-15(14)2)28-22-19(21(17)26)20(16-8-6-5-7-9-16)25(23(22)27)11-10-24(3)4/h5-9,12-13,20H,10-11H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQRPZOWIGJNYFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1C)OC3=C(C2=O)C(N(C3=O)CCN(C)C)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.